Cas no 1934437-00-9 (4-Pyridineethanesulfonyl fluoride)

• Product Name: 4-Pyridineethanesulfonyl fluoride
• CAS No: 1934437-00-9
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 5172648
• Update Time: 2025-07-24

4-Pyridineethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanesulfonyl fluoride

• Inchi： 1S/C7H8FNO2S/c8-12(10,11)6-3-7-1-4-9-5-2-7/h1-2,4-5H,3,6H2
• InChI Key： WSQXAVZFAIAOBN-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCS(F)(=O)=O)=C1

Additional information on 4-Pyridineethanesulfonyl fluoride

Introduction to 4-Pyridineethanesulfonyl fluoride (CAS No. 1934437-00-9)

4-Pyridineethanesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1934437-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents.

The structure of 4-Pyridineethanesulfonyl fluoride consists of a pyridine ring substituted with an ethanesulfonyl group, which is further functionalized with a fluorine atom. This unique arrangement imparts distinct reactivity, making it a valuable intermediate in various synthetic protocols. The presence of the fluorine atom enhances the electrophilicity of the sulfonyl group, facilitating its participation in nucleophilic substitution reactions, which are pivotal in drug discovery and molecular labeling applications.

In recent years, 4-Pyridineethanesulfonyl fluoride has been increasingly utilized in the field of bioconjugation and protein modification. Its ability to introduce a sulfonyl group into target molecules while maintaining high selectivity has made it indispensable in the synthesis of affinity probes, protease inhibitors, and diagnostic agents. The compound’s compatibility with various biomolecular targets underscores its versatility in addressing complex biological questions.

One of the most compelling applications of 4-Pyridineethanesulfonyl fluoride is in the development of enzyme inhibitors. Sulfonyl fluorides are known to exhibit potent inhibitory effects on a range of enzymes by covalently modifying active site residues. For instance, studies have demonstrated its efficacy in targeting serine proteases, which are critical enzymes involved in inflammatory pathways and cancer progression. The ability to precisely modulate enzyme activity with 4-Pyridineethanesulfonyl fluoride opens up new avenues for therapeutic intervention.

Moreover, 4-Pyridineethanesulfonyl fluoride has found utility in the synthesis of fluorescent probes for cellular imaging. By incorporating this compound into molecular probes, researchers can achieve high sensitivity and specificity in detecting biological targets. The fluorine atom’s property as an electron-withdrawing group enhances the fluorescence intensity of labeled molecules, making it an attractive choice for real-time monitoring of biological processes.

The chemical reactivity of 4-Pyridineethanesulfonyl fluoride also extends to its role as a protecting group in peptide synthesis. The sulfonyl fluoride moiety can be selectively introduced and later removed under controlled conditions, allowing for orthogonal functionalization strategies. This feature is particularly valuable in multi-step syntheses where minimizing side reactions is paramount.

Recent advancements in computational chemistry have further highlighted the potential of 4-Pyridineethanesulfonyl fluoride as a scaffold for drug design. Molecular modeling studies indicate that its structural framework can be optimized to enhance binding affinity to specific biological targets. These insights have guided experimental efforts toward developing next-generation therapeutics with improved pharmacokinetic profiles.

In conclusion, 4-Pyridineethanesulfonyl fluoride (CAS No. 1934437-00-9) represents a cornerstone compound in modern chemical biology and drug discovery. Its unique reactivity and broad applicability make it an indispensable tool for researchers seeking to innovate in pharmaceutical development and molecular imaging. As our understanding of biological systems continues to evolve, compounds like 4-Pyridineethanesulfonyl fluoride will undoubtedly play a pivotal role in unraveling complex biological mechanisms and delivering novel therapeutic solutions.